Hydrocortisone 17,21-Methyl Orthobutyrate
Hydrocortisone 17,21-Methyl Orthobutyrate
Brand Name:
Vulcanchem
CAS No.:
13609-63-7
VCID:
VC0124444
InChI:
InChI=1S/C26H38O6/c1-5-10-26(30-4)31-15-21(29)25(32-26)12-9-19-18-7-6-16-13-17(27)8-11-23(16,2)22(18)20(28)14-24(19,25)3/h13,18-20,22,28H,5-12,14-15H2,1-4H3/t18-,19-,20-,22+,23-,24-,25-,26?/m0/s1
SMILES:
CCCC1(OCC(=O)C2(O1)CCC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C)OC
Molecular Formula:
C26H38O6
Molecular Weight:
446.6 g/mol
Hydrocortisone 17,21-Methyl Orthobutyrate
CAS No.: 13609-63-7
Reference Standards
VCID: VC0124444
Molecular Formula: C26H38O6
Molecular Weight: 446.6 g/mol
| CAS No. | 13609-63-7 |
|---|---|
| Product Name | Hydrocortisone 17,21-Methyl Orthobutyrate |
| Molecular Formula | C26H38O6 |
| Molecular Weight | 446.6 g/mol |
| IUPAC Name | (4R,8'S,9'S,10'R,11'S,13'S,14'S)-11'-hydroxy-2-methoxy-10',13'-dimethyl-2-propylspiro[1,3-dioxane-4,17'-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene]-3',5-dione |
| Standard InChI | InChI=1S/C26H38O6/c1-5-10-26(30-4)31-15-21(29)25(32-26)12-9-19-18-7-6-16-13-17(27)8-11-23(16,2)22(18)20(28)14-24(19,25)3/h13,18-20,22,28H,5-12,14-15H2,1-4H3/t18-,19-,20-,22+,23-,24-,25-,26?/m0/s1 |
| Standard InChIKey | MGRPTSVAIQEMIV-KAUWDTBUSA-N |
| Isomeric SMILES | CCCC1(OCC(=O)[C@@]2(O1)CC[C@@H]3[C@@]2(C[C@@H]([C@H]4[C@H]3CCC5=CC(=O)CC[C@]45C)O)C)OC |
| SMILES | CCCC1(OCC(=O)C2(O1)CCC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C)OC |
| Canonical SMILES | CCCC1(OCC(=O)C2(O1)CCC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C)OC |
| Synonyms | Cortisol Cyclic 17,21-(Methyl Orthobutyrate); Orthobutyric Acid Methyl Ester Cyclic 17,21-Ester with Cortisol; |
| PubChem Compound | 22805281 |
| Last Modified | Nov 11 2021 |
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